Cas no 68201-79-6 (1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate)

• Product Name: 1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate
• CAS No: 68201-79-6
• MF: C₄₄H₈₂O₄
• MW: 675.119494915009
• CID: 1726123
• PubChem ID: 20838425
• Update Time: 2025-04-21

1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate Chemical and Physical Properties

Names and Identifiers

• 1,1,3-trimethyl-2-[(9Z)-octadec-9-enoyloxy]butyl (10E)-nonadec-10-enoate
• [2,4-dimethyl-3-[(Z)-octadec-9-enoyl]oxypentan-2-yl] (E)-nonadec-10-enoate
• Bis[(Z)-9-octadecenoic acid]2,2-dimethyl-1-(1-methylethyl)-1,3-propanediyl ester
• DTXSID001140493
• VSIQFKJGKNBEFA-SXAUZNKPSA-N
• 68201-79-6
• (Z)-2,2,4-Trimethylpentane-1,3-diyl dioleate
• 1,1a(2)-[2,2-Dimethyl-1-(1-methylethyl)-1,3-propanediyl] di-(9Z)-9-octadecenoate

• Inchi： 1S/C44H82O4/c1-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-41(45)47-39-44(5,6)43(40(3)4)48-42(46)38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-2/h21-24,40,43H,7-20,25-39H2,1-6H3/b23-21-,24-22-
• InChI Key： VSIQFKJGKNBEFA-SXAUZNKPSA-N
• SMILES： O(C(CCCCCCC/C=C\CCCCCCCC)=O)C(C(C)C)C(C)(C)COC(CCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 674.62166
• Monoisotopic Mass: 674.62131109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 37
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6